Cas no 187392-67-2 (3-Fluoro-5-(2-methoxyphenyl)phenol)

• Product Name: 3-Fluoro-5-(2-methoxyphenyl)phenol
• CAS No: 187392-67-2
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18313614
• CID: 2785490
• PubChem ID: 23370174
• Update Time: 2025-08-03

3-Fluoro-5-(2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9008906
• 5-Fluoro-2'-methoxy[1,1'-biphenyl]-3-ol
• DTXSID60633439
• 3-FLUORO-5-(2-METHOXYPHENYL)PHENOL
• 3-Fluoro-5-(2-methoxyphenyl)phenol, 95%
• AKOS017557082
• MFCD18313614
• 187392-67-2
• 3-Fluoro-5-(2-methoxyphenyl)phenol

• MDL： MFCD18313614
• Inchi： 1S/C13H11FO2/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
• InChI Key： TYANPSMYXRCKEO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=CC=1OC)O

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(2-methoxyphenyl)phenol

3-Fluoro-5-(2-methoxyphenyl)phenol: A Comprehensive Overview

3-Fluoro-5-(2-methoxyphenyl)phenol (CAS No: 187392-67-2) is a structurally complex aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique substitution pattern on the phenolic ring, exhibits a range of intriguing chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications and mechanisms of action.

The molecular structure of 3-Fluoro-5-(2-methoxyphenyl)phenol is defined by a phenolic ring substituted with a fluorine atom at the 3-position and a 2-methoxyphenyl group at the 5-position. This substitution pattern imparts distinct electronic and steric effects, which are pivotal in determining its reactivity and functionality. The presence of the methoxy group introduces electron-donating effects, while the fluorine atom contributes to both electron-withdrawing effects and unique steric hindrance. These characteristics make 3-Fluoro-5-(2-methoxyphenyl)phenol a valuable substrate for exploring aromatic substitution reactions and designing bioactive molecules.

Recent studies have highlighted the importance of 3-Fluoro-5-(2-methoxyphenyl)phenol in drug discovery efforts. Its structural features make it a promising candidate for modulating enzyme activity or targeting specific receptors in biological systems. For instance, researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to inhibit cyclooxygenase enzymes. Additionally, its role as a precursor in the synthesis of more complex heterocyclic compounds has been explored, further underscoring its versatility in organic synthesis.

The synthesis of 3-Fluoro-5-(2-methoxyphenyl)phenol involves multi-step processes that often require precise control over reaction conditions to achieve high yields and purity. One common approach involves the Friedel-Crafts alkylation or acylation of fluorophenols, followed by subsequent functionalization steps to introduce the methoxy group. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have provided more efficient pathways for constructing this compound with improved selectivity.

In terms of chemical properties, 3-Fluoro-5-(2-methoxyphenyl)phenol exhibits moderate solubility in organic solvents and shows distinct UV-vis absorption characteristics due to its conjugated aromatic system. Its thermal stability has been evaluated under various conditions, revealing its suitability for high-temperature applications in certain industrial processes. Moreover, computational studies have provided insights into its electronic structure and reactivity profiles, aiding in the design of novel derivatives with enhanced functionality.

The biological evaluation of 3-Fluoro-5-(2-methoxyphenyl)phenol has revealed promising results in several therapeutic areas. Preclinical studies suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored, opening avenues for its application in cancer therapy and neurodegenerative diseases.

From a materials science perspective, 3-Fluoro-5-(2-methoxyphenyl)phenol has shown potential as a building block for advanced materials such as polymers and coordination networks. Its ability to form hydrogen bonds and engage in π–π interactions makes it an attractive candidate for designing self-assembled structures with tailored mechanical and electronic properties.

In conclusion, 3-Fluoro-5-(2-methoxyphenyl)phenol (CAS No: 187392-67-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent research advancements, position it as a key molecule for future innovations in drug development, materials science, and beyond.